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Compound of Interest

Compound Name: 1-(Isoxazol-3-yl)ethanone

Cat. No.: B1342826 Get Quote

For Immediate Reference: This document provides crucial safety and logistical information for

the proper disposal of 1-(Isoxazol-3-yl)ethanone (CAS No. 88511-37-9). Adherence to these

procedures is essential for ensuring laboratory safety and environmental compliance.

This guide is intended for researchers, scientists, and drug development professionals handling

1-(Isoxazol-3-yl)ethanone. The following procedures are based on the known hazards of this

compound and general best practices for laboratory chemical waste management.

I. Hazard and Safety Overview
1-(Isoxazol-3-yl)ethanone is a chemical intermediate that requires careful handling due to its

potential health hazards. Based on available data, this compound is classified as harmful if

swallowed and causes skin irritation. While specific environmental and comprehensive toxicity

data are limited, its chemical structure, containing an isoxazole ring and a ketone group,

necessitates that it be treated as hazardous waste.

Quantitative Hazard Data Summary
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Parameter Value/Information Source/Citation

CAS Number 88511-37-9 N/A

GHS Pictograms alt text N/A

GHS Signal Word Warning N/A

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritation

N/A

Precautionary Statements

(selected)

P264, P270, P280,

P301+P312, P302+P352,

P332+P313, P501

N/A

LD50 Data not available N/A

Aquatic Toxicity Data not available N/A

II. Personal Protective Equipment (PPE)
Before handling 1-(Isoxazol-3-yl)ethanone for any purpose, including disposal, the following

minimum personal protective equipment must be worn:

Eye Protection: Chemical safety goggles that meet ANSI Z87.1 standards.

Hand Protection: Nitrile gloves are recommended for incidental contact. For prolonged

handling or in the event of a spill, consult the glove manufacturer's chemical resistance

guide.

Body Protection: A standard laboratory coat.

Respiratory Protection: Not typically required when handling small quantities in a well-

ventilated area or a chemical fume hood. If aerosols may be generated or ventilation is

inadequate, a NIOSH-approved respirator may be necessary.

III. Step-by-Step Disposal Protocol
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Under no circumstances should 1-(Isoxazol-3-yl)ethanone or its containers be disposed of

down the drain or in regular trash.

Waste Collection:

Collect all waste containing 1-(Isoxazol-3-yl)ethanone, including contaminated

consumables (e.g., pipette tips, weighing boats), in a designated, compatible hazardous

waste container.

The container must be made of a material that is resistant to organic solvents (e.g., high-

density polyethylene - HDPE).

Ensure the container has a secure, leak-proof screw-top cap.

Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste".

The label must include the full chemical name: "1-(Isoxazol-3-yl)ethanone".

List all components of the waste mixture, including solvents, with their approximate

percentages.

Indicate the associated hazards (e.g., "Harmful," "Irritant").

Record the date when waste was first added to the container.

Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA) within the laboratory.

The SAA should be a well-ventilated area, away from ignition sources and incompatible

materials.

Ensure secondary containment is in place to capture any potential leaks.

Arranging for Disposal:
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Once the waste container is full or has been in storage for the maximum allowed time

(consult your institution's guidelines), arrange for pickup by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Follow all institutional procedures for requesting a hazardous waste pickup.

IV. Spill Management Protocol
In the event of a spill of 1-(Isoxazol-3-yl)ethanone, follow these procedures:

Immediate Actions:

Alert all personnel in the immediate vicinity of the spill.

If the spill is large or in a poorly ventilated area, evacuate the laboratory.

If there is a fire or explosion risk, activate the nearest fire alarm and evacuate.

Spill Containment and Cleanup (for small, manageable spills):

Ensure you are wearing the appropriate PPE as outlined in Section II.

Contain the spill using a chemical spill kit with appropriate absorbent materials (e.g.,

vermiculite, sand, or commercial sorbents). Do not use combustible materials like paper

towels to absorb large quantities of flammable liquids.

Carefully collect the absorbent material and any contaminated debris using non-sparking

tools.

Place all contaminated materials into a designated hazardous waste container.

Decontaminate the spill area with a suitable laboratory detergent and water.

Collect the decontamination materials and dispose of them as hazardous waste.

Large Spills:
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For large spills, evacuate the area and contact your institution's emergency response team

or EHS department immediately.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
(Isoxazol-3-yl)ethanone.
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Disposal Workflow for 1-(Isoxazol-3-yl)ethanone

Start: 1-(Isoxazol-3-yl)ethanone waste generated

Don appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat

Spill Occurs

Select a compatible hazardous waste container (e.g., HDPE) Contain and clean up spill with
appropriate spill kit

Collect all waste (chemical and contaminated items)

Label container with:
- 'Hazardous Waste'

- Chemical Name & Composition
- Hazards

- Date

Store sealed container in a designated
Satellite Accumulation Area (SAA)

Arrange for pickup by EHS or licensed
waste disposal contractor

End: Proper Disposal

Small, manageable spill

Assess spill size

Large or uncontrolled spill

Assess spill size

Yes

Dispose of cleanup materials

Evacuate and call emergency response/EHS

Yes

Click to download full resolution via product page

Caption: Disposal workflow for 1-(Isoxazol-3-yl)ethanone.
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To cite this document: BenchChem. [Safe Disposal of 1-(Isoxazol-3-yl)ethanone: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342826#1-isoxazol-3-yl-ethanone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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